Cas no 1286719-32-1 (2-[(6-methylpyridin-2-yl)amino]-N-[(thiophen-2-yl)methyl]-1,3-thiazole-4-carboxamide)

• Product Name: 2-[(6-methylpyridin-2-yl)amino]-N-[(thiophen-2-yl)methyl]-1,3-thiazole-4-carboxamide
• CAS No: 1286719-32-1
• MF: C₁₅H₁₄N₄OS₂
• MW: 330.427859783173
• CID: 5776678
• PubChem ID: 52907432
• Update Time: 2025-06-11

2-[(6-methylpyridin-2-yl)amino]-N-[(thiophen-2-yl)methyl]-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1286719-32-1
• VU0532334-1
• F6113-0310
• 2-((6-methylpyridin-2-yl)amino)-N-(thiophen-2-ylmethyl)thiazole-4-carboxamide
• 2-[(6-methylpyridin-2-yl)amino]-N-[(thiophen-2-yl)methyl]-1,3-thiazole-4-carboxamide
• 2-[(6-methylpyridin-2-yl)amino]-N-(thiophen-2-ylmethyl)-1,3-thiazole-4-carboxamide
• AKOS024532475

• Inchi： 1S/C15H14N4OS2/c1-10-4-2-6-13(17-10)19-15-18-12(9-22-15)14(20)16-8-11-5-3-7-21-11/h2-7,9H,8H2,1H3,(H,16,20)(H,17,18,19)
• InChI Key： WMLZJYSENFECLE-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(C1=CSC(=N1)NC1C=CC=C(C)N=1)=O

Computed Properties

• Exact Mass: 330.06090343g/mol
• Monoisotopic Mass: 330.06090343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-[(6-methylpyridin-2-yl)amino]-N-[(thiophen-2-yl)methyl]-1,3-thiazole-4-carboxamide

Introduction to 2-[(6-methylpyridin-2-yl)amino]-N-[(thiophen-2-yl)methyl]-1,3-thiazole-4-carboxamide (CAS No: 1286719-32-1)

2-[(6-methylpyridin-2-yl)amino]-N-[(thiophen-2-yl)methyl]-1,3-thiazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1286719-32-1, represents a fusion of heterocyclic structures and functional groups that make it a promising candidate for further exploration in drug discovery and development. The molecular architecture of this compound incorporates key elements such as a pyridine moiety, a thiophene ring, and a thiazole core, which are well-documented for their pharmacological properties and biological activities.

The pyridine moiety in this compound, specifically the 6-methylpyridin-2-yl group, contributes to its potential interaction with various biological targets. Pyridine derivatives are widely recognized for their role in modulating enzyme activities and receptor binding affinities. In particular, the presence of a methyl substituent at the 6-position enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and oral bioavailability. This feature is particularly relevant in the context of modern drug design, where optimizing pharmacokinetic profiles is essential for therapeutic efficacy.

The thiophene ring is another critical component of this compound, contributing to its overall stability and reactivity. Thiophene derivatives have been extensively studied for their applications in pharmaceuticals due to their ability to engage with biological systems through various mechanisms. The thiophen-2-yl group in this compound not only adds to its structural complexity but also opens up possibilities for diverse chemical modifications. These modifications can be tailored to enhance specific biological activities, such as anti-inflammatory, antimicrobial, or anticancer properties.

The central 1,3-thiazole core is a well-established pharmacophore in medicinal chemistry. Thiazole derivatives are known for their broad spectrum of biological activities, including antifungal, antibacterial, and anti-inflammatory effects. The carboxamide functional group at the 4-position of the thiazole ring further enhances the compound's potential as a drug candidate by providing a site for hydrogen bonding interactions with biological targets. This structural feature is particularly important for designing molecules that can effectively bind to proteins and enzymes involved in disease pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of compounds like 2-[(6-methylpyridin-2-yl)amino]-N-[(thiophen-2-yl)methyl]-1,3-thiazole-4-carboxamide with greater accuracy. These computational tools have been instrumental in identifying novel drug candidates by analyzing their interactions with target proteins and predicting their pharmacokinetic profiles. The integration of machine learning algorithms has further refined these predictions, allowing for more efficient screening of potential drug candidates.

In vitro studies have begun to uncover the mechanistic aspects of this compound's interactions with biological systems. Initial research suggests that the pyridine and thiophene moieties may play crucial roles in modulating enzyme activities relevant to inflammatory pathways. For instance, studies have indicated that derivatives of these heterocycles can inhibit cyclooxygenase (COX) enzymes, which are key players in the production of pro-inflammatory mediators. The presence of the thiazole core further supports this hypothesis by providing additional sites for interaction with target enzymes.

Moreover, the carboxamide group has been identified as a critical element in mediating interactions with biological targets. Carboxamide functionalities are known to form stable hydrogen bonds with polar residues in proteins, which can enhance binding affinity and specificity. This property is particularly valuable in designing molecules that can selectively target disease-causing proteins without affecting normal cellular processes.

Preclinical studies have also explored the potential therapeutic applications of this compound. Initial findings suggest that it may exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation. These pathways include nuclear factor kappa B (NFκB) and mitogen-activated protein kinase (MAPK), which are central to inflammatory responses. By inhibiting these pathways, the compound may offer a novel approach to treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, research has indicated that this compound may possess antimicrobial properties due to its ability to disrupt bacterial cell membranes or interfere with essential metabolic processes. The combination of a pyridine, thiophene, and thiazole core provides multiple targets for bacterial enzymes and receptors, potentially leading to broad-spectrum antimicrobial activity. This makes it a promising candidate for developing new antibiotics or antimicrobial agents against resistant bacterial strains.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also pave the way for scalable production methods if future clinical applications are pursued.

In conclusion,2-[(6-methylpyridin-2-yl)amino]-N-[(thiophen-2-yli methyl)-1 ,3 - thiazole - 4 - carboxamide (CAS No: 1286719 - 32 - 1) stands as a testament to the innovative approaches being taken in pharmaceutical research today . Its unique molecular architecture , incorporating functional groups such as pyridine , thiophene , and thiazole , positions it as an attractive candidate for further exploration . Ongoing studies continue to unravel its potential therapeutic applications , paving the way for new treatments against various diseases . As research progresses , it is anticipated that this compound will contribute significantly to advancements in drug discovery and development . p >